Cas no 313656-68-7 (Ethanol,2-[(2-methyl-3-pyridinyl)oxy]-)

• Product Name: Ethanol,2-[(2-methyl-3-pyridinyl)oxy]-
• CAS No: 313656-68-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD18967922
• CID: 301013
• PubChem ID: 22036425
• Update Time: 2025-05-23

Ethanol,2-[(2-methyl-3-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(2-methyl-3-pyridinyl)oxy]-
• 2-(2-Methyl-3-pyridyloxy)ethanol
• A1-05653
• Ethanol, 2-[(2-methyl-3-pyridinyl)oxy]- (9CI)
• SCHEMBL4307757
• 313656-68-7
• 2-(2-methylpyridin-3-yl)oxyethanol
• 2-((2-methylpyridin-3-yl)oxy)ethanol
• AKOS017504512

• MDL： MFCD18967922
• Inchi： 1S/C8H11NO2/c1-7-8(11-6-5-10)3-2-4-9-7/h2-4,10H,5-6H2,1H3
• InChI Key： NFZCCDSCFPSGHG-UHFFFAOYSA-N
• SMILES： O(CCO)C1=CC=CN=C1C

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Ethanol,2-[(2-methyl-3-pyridinyl)oxy]-

Research Brief on Ethanol,2-[(2-methyl-3-pyridinyl)oxy]- (CAS: 313656-68-7) in Chemical and Biomedical Applications

Ethanol,2-[(2-methyl-3-pyridinyl)oxy]- (CAS: 313656-68-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief synthesizes the latest findings related to this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of Ethanol,2-[(2-methyl-3-pyridinyl)oxy]- in the synthesis of novel kinase inhibitors. The study highlighted its utility as a key intermediate in the development of targeted therapies for cancer and inflammatory diseases. The compound's unique pyridine-ether linkage was found to enhance binding affinity to specific kinase domains, making it a promising candidate for further optimization.

In another study, researchers explored the compound's potential as a modulator of neurotransmitter systems. Preliminary in vitro assays demonstrated its ability to interact with nicotinic acetylcholine receptors, suggesting possible applications in neurological disorders such as Alzheimer's disease and schizophrenia. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis and characterization of Ethanol,2-[(2-methyl-3-pyridinyl)oxy]- have also been a focus of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its structural properties and purity. These studies are critical for ensuring the compound's suitability for pharmaceutical applications and for guiding future synthetic modifications.

Despite its promising attributes, challenges remain in the large-scale production and formulation of Ethanol,2-[(2-methyl-3-pyridinyl)oxy]-. Current synthetic routes often involve multi-step processes with moderate yields, prompting ongoing research into more efficient and sustainable methodologies. Recent advancements in catalytic systems and green chemistry approaches offer potential solutions to these challenges.

In conclusion, Ethanol,2-[(2-methyl-3-pyridinyl)oxy]- (CAS: 313656-68-7) represents a versatile and valuable compound in chemical and biomedical research. Its applications span from drug discovery to neurological studies, with ongoing investigations aimed at unlocking its full therapeutic potential. Future research should focus on optimizing its synthesis, expanding its biological evaluations, and exploring its mechanisms of action in greater detail.